Cas no 67054-00-6 (pumiliotoxin A)

• Product Name: pumiliotoxin A
• CAS No: 67054-00-6
• MF: C₁₉H₃₃NO₂
• MW: 307.470825910568
• CID: 965303
• PubChem ID: 6434971
• Update Time: 2025-04-19

pumiliotoxin A Chemical and Physical Properties

Names and Identifiers

• pumiliotoxin A
• PTX-A
• BRN 5959924
• CHEBI:176949
• Alkaloid 307A from Dendrobates
• 8-Indolizinol, octahydro-6-(6-hydroxy-2,5-dimethyl-4-octenylidene)-8-methyl-, (8S-(6Z(2S*,4E,6R*),8-alpha,8a-beta))-
• 67054-00-6
• NS00075538
• (6Z,8S)-6-[(E,6S)-6-hydroxy-2,5-dimethyloct-4-enylidene]-8-methyl-1,2,3,5,7,8a-hexahydroindolizin-8-ol
• CHEMBL145948
• DTXSID80897238
• SCHEMBL10726788
• C20033
• (6Z,8S,8aS)-6-[(E,2R,6S)-6-hydroxy-2,5-dimethyloct-4-enylidene]-8-methyl-1,2,3,5,7,8a-hexahydroindolizin-8-ol

• Inchi： 1S/C19H33NO2/c1-5-17(21)15(3)9-8-14(2)11-16-12-19(4,22)18-7-6-10-20(18)13-16/h9,11,14,17-18,21-22H,5-8,10,12-13H2,1-4H3/b15-9+,16-11-/t14?,17-,18?,19-/m0/s1
• InChI Key： CUBVJLHFQCEJGM-BQAOJKSRSA-N
• SMILES： O[C@@]1(C)C/C(=C/C(C)C/C=C(\C)/[C@H](CC)O)/CN2CCCC21

Computed Properties

• Exact Mass: 307.25129
• Monoisotopic Mass: 307.251129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7
• XLogP3: 2.8

Experimental Properties

• Density: 1.04
• Boiling Point: 436.2°C at 760 mmHg
• Flash Point: 196.7°C
• Refractive Index: 1.54
• PSA: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Pumiliotoxins, homopumiliotoxins, and allopumiliotoxins Pumiliotoxins, homopumiliotoxins, and allopumiliotoxins
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Pumiliotoxins, homopumiliotoxins, and allopumiliotoxins